Cas no 1436151-26-6 (3-{(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amino}propanenitrile)

• Product Name: 3-{(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amino}propanenitrile
• CAS No: 1436151-26-6
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 5452186
• PubChem ID: 71988498
• Update Time: 2025-11-02

3-{(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amino}propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[(6-Methylpyridin-2-yl)methyl-prop-2-ynylamino]propanenitrile
• EN300-26622392
• 3-{[(6-METHYLPYRIDIN-2-YL)METHYL](PROP-2-YN-1-YL)AMINO}PROPANENITRILE
• 1436151-26-6
• AKOS016947927
• CHEMBL4922541
• Z1289821279
• 3-[[(6-Methyl-2-pyridinyl)methyl]-2-propyn-1-ylamino]propanenitrile
• 3-{(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amino}propanenitrile

• Inchi： 1S/C13H15N3/c1-3-9-16(10-5-8-14)11-13-7-4-6-12(2)15-13/h1,4,6-7H,5,9-11H2,2H3
• InChI Key： RFIAIPVDJFCQOU-UHFFFAOYSA-N
• SMILES： C(#N)CCN(CC1=NC(C)=CC=C1)CC#C

Computed Properties

• Exact Mass: 213.126597491g/mol
• Monoisotopic Mass: 213.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• Density: 1.073±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 372.4±37.0 °C(Predicted)
• pka: 5.13±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines 6-substituted-2-pyridinylmethylamines

Additional information on 3-{(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amino}propanenitrile

Comprehensive Overview of 3-{(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amino}propanenitrile (CAS No. 1436151-26-6)

3-{(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amino}propanenitrile (CAS No. 1436151-26-6) is a specialized organic compound that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure featuring a 6-methylpyridin-2-yl group and a prop-2-yn-1-yl moiety, is widely studied for its potential applications in drug discovery and development. The presence of the nitrile functional group further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's molecular formula and structural features have made it a subject of interest in the context of kinase inhibitors and small molecule therapeutics. Researchers are particularly intrigued by its potential role in modulating enzymatic activity, which could lead to breakthroughs in treating various diseases. The 6-methylpyridin-2-yl group, for instance, is known to contribute to the compound's binding affinity with target proteins, a critical factor in drug design.

In recent years, the demand for 3-{(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amino}propanenitrile has surged due to its relevance in cancer research and neurodegenerative disease studies. With the rise of personalized medicine and targeted therapies, compounds like this are increasingly sought after for their ability to interact with specific biological pathways. The prop-2-yn-1-yl group, in particular, has been explored for its role in click chemistry, a technique widely used in bioconjugation and drug delivery systems.

From a synthetic perspective, 3-{(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amino}propanenitrile is often synthesized through multi-step organic reactions, including alkylation and amination processes. The compound's purity and stability are critical for its application in high-throughput screening and preclinical studies. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize and validate its structure.

The compound's potential extends beyond pharmaceuticals. It has also been investigated in material science for its role in developing advanced polymers and coatings. The nitrile group, for example, can participate in polymerization reactions, leading to materials with unique mechanical and thermal properties. This versatility underscores the importance of 3-{(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amino}propanenitrile in both industrial and academic research.

As the scientific community continues to explore the applications of 3-{(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amino}propanenitrile, its market potential is expected to grow. The compound's relevance in drug discovery, bioconjugation, and material science positions it as a key player in the future of chemical innovation. Researchers and manufacturers alike are keen to optimize its synthesis and explore new applications, ensuring its continued prominence in the field.

In conclusion, 3-{(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amino}propanenitrile (CAS No. 1436151-26-6) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structural features and broad applicability make it a compound of significant interest for researchers and industry professionals. As advancements in synthetic methodologies and analytical techniques continue, the potential of this compound is likely to expand, opening new avenues for scientific discovery and technological innovation.